BE“GH@ Methodological & Application

Check Availability & Pricing

Hdac-IN-35: Application Notes and Experimental
Protocols for Cell-Based Assays

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Hdac-IN-35
Cat. No.: B15581688
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hdac-IN-35, also identified as Compound 14, is a potent and selective dual inhibitor of Histone
Deacetylase 6 (HDACG6) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1][2]
[3] Its ability to target both epigenetic regulation and a key angiogenesis pathway makes it a
compound of significant interest for cancer research. This document provides a summary of its
known activities and generalized experimental protocols for its application in cell culture.

Mechanism of Action

Hdac-IN-35 exerts its biological effects through the inhibition of two distinct molecular targets:

o HDACS Inhibition: HDACs are a class of enzymes that remove acetyl groups from histones
and other non-histone proteins.[4] HDACSG is a unique cytoplasmic HDAC that deacetylates
proteins such as a-tubulin, a key component of microtubules. Inhibition of HDAC6 by Hdac-
IN-35 leads to the hyperacetylation of a-tubulin, which can disrupt microtubule dynamics,
affecting cell migration and mitosis. In studies with various cancer cell lines, treatment with
Hdac-IN-35 has been shown to increase the levels of acetylated a-tubulin.
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» VEGFR-2 Inhibition: VEGFR-2 is a receptor tyrosine kinase that plays a central role in
angiogenesis, the formation of new blood vessels.[5][6] By inhibiting VEGFR-2, Hdac-IN-35
can block the signaling cascade initiated by its ligand, VEGF, thereby impeding the
proliferation and migration of endothelial cells and cutting off the blood supply to tumors.[5][6]

Data Presentation

The following tables summarize the known quantitative data for Hdac-IN-35.

Table 1: In Vitro Inhibitory Activity of Hdac-IN-35[1][2][3][7]

Target IC50 Value
HDAC6 0.166 uM
VEGFR-2 13.2 uM

Table 2: Anti-proliferative Activity of Hdac-IN-35 in Human Cancer Cell Lines

Cell Line Cancer Type IC50 Value
A549 Lung Carcinoma 3.4 uM
PC-3 Prostate Cancer 1.9 uM
SK-Hep-1 Liver Adenocarcinoma 3.2uM

Note: The specific experimental conditions for the anti-proliferative assays were not available in
the reviewed literature.
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Caption: Dual inhibitory action of Hdac-IN-35 on HDAC6 and VEGFR-2 signaling pathways.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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